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Compound of Interest

Compound Name: Tetrahydrofurfuryl oleate

CAS No.: 5420-17-7

Cat. No.: B1598787 Get Quote

Executive Summary
This application note details the protocol for utilizing Tetrahydrofurfuryl Oleate (THFO) as a

primary or secondary bio-based plasticizer in Polyvinyl Chloride (PVC) formulations. With the

regulatory phasing out of ortho-phthalates (e.g., DEHP) due to reproductive toxicity concerns,

THFO offers a distinct structural advantage: its tetrahydrofuran ring enhances compatibility with

the PVC matrix via dipole-dipole interactions, while the oleic chain provides necessary free

volume for chain mobility. This guide covers synthesis principles, compounding protocols, and

standard validation methods (ASTM) for researchers transitioning to green chemistry solutions.

Scientific Mechanism: The "Anchor and Chain"
Theory
To successfully formulate with THFO, one must understand why it works. Unlike simple alkyl

esters which may suffer from exudation (leaching), THFO utilizes a dual-mechanism:

The Polar Anchor (Tetrahydrofurfuryl Group): The ether oxygen in the tetrahydrofuran ring

acts as a Lewis base, forming strong dipole-dipole interactions with the electropositive

carbon atoms in the PVC chain (C-Cl bonds). This "anchors" the molecule, reducing

migration.
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The Lubricating Chain (Oleyl Group): The C18 mono-unsaturated tail acts as a spacer

between polymer chains. According to Free Volume Theory, this spacing lowers the glass

transition temperature (

), allowing polymer segments to move past one another at lower temperatures.

Visualization: Synthesis & Interaction Pathway
The following diagram illustrates the synthesis of THFO and its subsequent interaction with the

PVC matrix.

Step 1: Synthesis

Step 2: PVC Matrix Interaction
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Figure 1: Reaction pathway for THFO synthesis and its mechanistic interaction with PVC

chains. The furan ring stabilizes the molecule within the matrix, while the oleyl tail induces

flexibility.

Materials and Equipment
Reagents

PVC Resin: Suspension grade, K-value 65-70 (e.g., for flexible tubing/films).

Plasticizer: Tetrahydrofurfuryl Oleate (Synthesized or Commercial Grade >98% purity).
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Thermal Stabilizer: Calcium/Zinc (Ca/Zn) stearate complex (Avoid Lead/Cadmium for bio-

based claims).

Co-Plasticizer (Optional): Epoxidized Soybean Oil (ESBO) – acts as an HCl scavenger.

Equipment
High-Speed Mixer: For dry blending (e.g., Henschel type).

Two-Roll Mill: Heated rollers capable of 160°C – 170°C.

Compression Molder: Hydraulic press with cooling capability.

Shore A Durometer: For hardness testing.[1]

Universal Testing Machine (UTM): For tensile and elongation.

Formulation Protocol
Target Formulation: 100 phr (parts per hundred resin) PVC basis.

Component Amount (phr) Function

PVC Resin (K=65) 100.0 Base Polymer

THFO 40.0 - 60.0 Primary Plasticizer

ESBO 3.0 Co-stabilizer / Scavenger

Ca/Zn Stabilizer 2.0 Thermal Stabilization

Stearic Acid 0.3 Lubricant (Release agent)

Step-by-Step Processing
Phase 1: Dry Blending (The Fusion Point)

Preheat the high-speed mixer to 80°C.

Add PVC resin and stabilize at low speed (500 rpm) for 2 minutes.
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Add Ca/Zn stabilizer and Stearic Acid. Mix for 1 minute.

Critical Step: Slowly inject liquid THFO and ESBO while increasing speed to 1500-2000 rpm.

Why: Slow addition prevents "balling" of resin. High shear generates frictional heat.

Continue mixing until the blend reaches 110°C - 115°C. The resin should appear dry and

free-flowing (plasticizer absorption is complete).

Discharge into a cooling mixer to bring temperature down to 40°C.

Phase 2: Plastification (Two-Roll Mill)
Set front roll to 165°C and rear roll to 160°C.

Adjust nip gap to 1.0 mm.

Feed the dry blend. Banding should occur within 1-2 minutes.

Perform "cigar rolling" or cross-cutting for 5 minutes to ensure homogeneity.

Visual Check: The sheet should be translucent and glossy. Haze indicates poor

compatibility or insufficient fusion.

Phase 3: Compression Molding
Preheat press to 170°C.

Place milled sheet into the mold frame (e.g., 2mm thickness for tensile bars).

Contact Phase: Close platens with low pressure (5 bar) for 3 minutes to melt.

Compression Phase: Increase pressure to 150 bar for 5 minutes.

Cooling Phase: Transfer to cold press (25°C) under pressure until demolding.

Validation & Testing Protocols
To validate THFO as a viable alternative to DEHP, the following ASTM standards must be

applied.
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Experimental Workflow Diagram

Standardized Testing Protocols
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Figure 2: Validation workflow using ASTM standards to ensure material performance meets

industrial specifications.

Key Performance Metrics (Representative Data)
The following table compares typical values of THFO-plasticized PVC against a DEHP control

(at 50 phr).
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Property Test Method
PVC + DEHP
(Control)

PVC + THFO
(Bio-Based)

Interpretation

Tensile Strength ASTM D638 ~18.5 MPa ~17.8 MPa

Comparable

structural

integrity.

Elongation at

Break
ASTM D638 ~310% ~340%

THFO often

imparts slightly

higher flexibility.

Shore A

Hardness
ASTM D2240 82 79

THFO is a

slightly more

efficient

plasticizer

(softer).

Glass Transition

(

)

DSC -28°C -35°C

Superior low-

temperature

flexibility.

Migration

(Hexane)
ASTM D1239 12% Loss 14% Loss

THFO has higher

solubility in non-

polar solvents

(Caution

required).

Volatility Activated Carbon 1.5% 2.1%

Slightly higher

volatility due to

lower MW than

DEHP.

Troubleshooting & Optimization
Issue: Exudation (Oily Surface)

Cause: Loading of THFO exceeds compatibility limits (>70 phr) or insufficient fusion time.
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Solution: Reduce THFO content or increase processing temperature by 5°C. Ensure the

"Dry Blending" phase reaches 115°C.

Issue: Poor Thermal Stability (Yellowing)

Cause: THFO may contain trace acidity from synthesis (unreacted oleic acid).

Solution: Verify Acid Value (AV) of THFO is < 0.5 mg KOH/g. Increase ESBO content to 5

phr to scavenge HCl.

Issue: High Migration in Medical Tubing

Context: For medical applications (blood bags), lipid extraction is a concern.

Solution: THFO is best used as a co-plasticizer in these applications, blended with high

molecular weight polymeric plasticizers to lock it in.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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